Cas no 17012-89-4 (Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI))
17012-89-4 structure
Product Name:Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI)
Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI)
- 4-methyl-1,2-dihydrobenzo[j]aceanthrylene
- Cholanthrene, 4-methyl-
- 1,2-Dihydro-4-methylbenz(j)aceanthrylene
- 22-Methylcholanthrene
- 4-methyl-1,2-dihydrocyclopenta[ij]tetraphene
- 4-Methylcholanthrene
- Benz(j)aceanthrylene, 1,2-dihydro-4-methyl- (9CI)
- BRN 3316624
- 1,2-Dihydro-4-methylbenz[j]aceanthrylene
- Benz(j)aceanthrylene, 1,2-dihydro-4-methyl-
- DTXSID90168800
- 17012-89-4
- C21H16
-
- Inchi: 1S/C21H16/c1-13-10-15-7-9-19-18-8-6-14-4-2-3-5-17(14)20(18)12-16(11-13)21(15)19/h2-6,8,10-12H,7,9H2,1H3
- InChI Key: DYGZCALVTOKEJQ-UHFFFAOYSA-N
- SMILES: C12C3C=CC4C=CC=CC=4C=3C=C3C=C(C)C=C(CC1)C=23
Computed Properties
- Exact Mass: 268.12528
- Monoisotopic Mass: 268.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 6.3
Experimental Properties
- Density: 1.1003 (estimate)
- Melting Point: 154.75°C
- Boiling Point: 346.52°C (rough estimate)
- Flash Point: 251.4°C
- Refractive Index: 1.7640 (estimate)
- PSA: 0
Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI) Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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